Cas no 1804049-03-3 (2-Fluoro-4-nitro-N,N,3-trimethylaniline)

• Product Name: 2-Fluoro-4-nitro-N,N,3-trimethylaniline
• CAS No: 1804049-03-3
• MF: C₉H₁₁FN₂O₂
• MW: 198.194245576859
• CID: 5007959
• Update Time: 2025-10-22

2-Fluoro-4-nitro-N,N,3-trimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-nitro-N,N,3-trimethylaniline

• Inchi： 1S/C9H11FN2O2/c1-6-7(12(13)14)4-5-8(9(6)10)11(2)3/h4-5H,1-3H3
• InChI Key： BHUOYZJPFGXXNP-UHFFFAOYSA-N
• SMILES： FC1C(C)=C(C=CC=1N(C)C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• XLogP3: 2.3
• Topological Polar Surface Area: 49.1

Additional information on 2-Fluoro-4-nitro-N,N,3-trimethylaniline

Introduction to 2-Fluoro-4-nitro-N,N,3-trimethylaniline (CAS No. 1804049-03-3)

2-Fluoro-4-nitro-N,N,3-trimethylaniline is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. With the CAS number 1804049-03-3, this compound represents a fascinating subject of study for scientists and researchers aiming to develop novel therapeutic agents and advanced materials.

The molecular structure of 2-Fluoro-4-nitro-N,N,3-trimethylaniline consists of a benzene ring substituted with a fluoro group at the 2-position, a nitro group at the 4-position, and three methyl groups at the 3, N1, and N3 positions. This specific arrangement of functional groups imparts distinct chemical reactivity and biological activity, making it a valuable intermediate in synthetic chemistry and drug development.

In recent years, there has been growing interest in exploring the pharmacological properties of fluorinated aromatic compounds. The presence of the fluoro group in particular is known to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. These attributes have made such compounds attractive candidates for the design of next-generation pharmaceuticals.

One of the most compelling aspects of 2-Fluoro-4-nitro-N,N,3-trimethylaniline is its potential as a building block for more complex molecules. Researchers have leveraged its reactive sites to synthesize a variety of derivatives with tailored properties. For instance, the nitro group can be reduced to an amine, allowing for further functionalization through condensation reactions or coupling techniques. The methyl groups provide additional handles for chemical modification, enabling the creation of diverse molecular architectures.

The applications of 2-Fluoro-4-nitro-N,N,3-trimethylaniline extend beyond pharmaceuticals into other areas such as agrochemicals and material science. Its unique electronic properties make it a candidate for use in organic electronics, where fluorinated aromatics can contribute to improved charge transport and stability in electronic devices.

Recent studies have highlighted the compound's role in developing kinase inhibitors, which are critical in treating various forms of cancer and inflammatory diseases. The combination of the fluoro group's metabolic stability and the nitro group's ability to interact with biological targets makes this compound a promising scaffold for drug discovery efforts. Researchers have reported preliminary findings suggesting that derivatives of 2-Fluoro-4-nitro-N,N,3-trimethylaniline exhibit potent inhibitory activity against specific kinases, paving the way for further optimization.

The synthesis of 2-Fluoro-4-nitro-N,N,3-trimethylaniline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and flow chemistry techniques, have been employed to enhance efficiency and scalability. These advancements not only facilitate access to larger quantities of the compound but also contribute to greener chemical synthesis practices.

The safety profile of 2-Fluoro-4-nitro-N,N,3-trimethylaniline is another critical consideration in its application. While it does not fall under hazardous or restricted categories, proper handling protocols must be followed to ensure safe laboratory practices. Researchers are encouraged to conduct thorough toxicological assessments before proceeding with clinical trials or large-scale applications.

In conclusion, 2-Fluoro-4-nitro-N,N,3-trimethylaniline (CAS No. 1804049-03-3) is a versatile compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it an invaluable tool for scientists seeking to develop innovative treatments and materials. As research continues to uncover new applications for this compound, its importance in advancing chemical science is likely to grow even further.